Cas no 40520-83-0 ([(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(4-aminobutylamino)acetate)

[(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(4-aminobutylamino)acetate structure
40520-83-0 structure
Product name:[(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(4-aminobutylamino)acetate
CAS No:40520-83-0
MF:C29H44N2O7
MW:532.668869018555
CID:2632916

[(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(4-aminobutylamino)acetate Chemical and Physical Properties

Names and Identifiers

    • N-(4'-Amino-n-butyl)-3-aminoacetylstrophanthidin
    • [(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7
    • [(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(4-aminobutylamino)acetate
    • Inchi: 1S/C29H44N2O7/c1-26-8-5-22-23(29(26,36)11-7-21(26)19-14-24(33)37-17-19)6-10-28(35)15-20(4-9-27(22,28)18-32)38-25(34)16-31-13-3-2-12-30/h14,18,20-23,31,35-36H,2-13,15-17,30H2,1H3/t20-,21+,22-,23+,26+,27-,28-,29-/m0/s1
    • InChI Key: DPSQMLWKHZUFKB-SBQWKNPYSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)OC(CNCCCCN)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 986
  • Topological Polar Surface Area: 148
  • XLogP3: 0.6

[(3S,5S,8R,9S,10S,13R,14S,17R)-10-Formyl-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(4-aminobutylamino)acetate Related Literature

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